4-fluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[4-(6-methoxypyridazin-3-yl)phenyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H13F4N3O3S/c1-28-17-9-8-16(23-24-17)11-2-4-12(5-3-11)25-29(26,27)13-6-7-15(19)14(10-13)18(20,21)22/h2-10,25H,1H3
• InChI Key: FYBSFUSJYWINMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)F)C(F)(F)F
• Molecular Formula: C18H13F4N3O3S
• Molecular Weight: 427.4 g/mol

Description

4-fluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H13F4N3O3S and its molecular weight is 427.37. The purity is usually 95%.
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Scientific Research Applications

Inhibitors of Kynurenine 3-Hydroxylase

Compounds like 4-fluoro-N-(4-(6-methoxypyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide have been studied for their role as inhibitors of kynurenine 3-hydroxylase. Inhibitors of this enzyme are significant for exploring the pathophysiological role of the kynurenine pathway in neuronal injury. (Röver et al., 1997)

Cyclooxygenase-2 Inhibition

These compounds have been synthesized and evaluated for their potential in inhibiting cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. This research is particularly relevant for the development of treatments for conditions like rheumatoid arthritis and osteoarthritis. (Hashimoto et al., 2002)

Anti-Inflammatory Applications

The synthesis and evaluation of compounds with the benzenesulfonamide moiety have shown promise in developing new anti-inflammatory drugs. These studies focus on creating specific inhibitors targeting cyclooxygenase pathways. (Pal et al., 2003)

Cytotoxicity and Tumor Inhibition

Research has been conducted on the cytotoxicity and tumor-specificity of such compounds, particularly focusing on their potential as carbonic anhydrase inhibitors. This research is vital for developing new anticancer treatments. (Gul et al., 2016)

Cognitive Enhancement

Studies have explored the cognitive-enhancing properties of certain benzenesulfonamide derivatives, showing potential in treating cognitive deficits associated with conditions like Alzheimer's disease and schizophrenia. (Hirst et al., 2006)

Herbicide Development

Some derivatives of benzenesulfonamide have been used in the synthesis of new herbicidal sulfonylureas. These studies contribute to the development of more effective and selective herbicides. (Hamprecht et al., 1999)